3-(3-N,N-Dimethylsulfamoylphenyl)-5-hydroxybenzoic acid, 95%
Overview
Description
3-(3-N,N-Dimethylsulfamoylphenyl)-5-hydroxybenzoic acid, 95% (3-DMSHBA) is a novel synthetic compound that has been studied for its potential applications in the field of scientific research. This compound has a unique structure that has been found to be useful in a variety of biochemical and physiological processes.
Scientific Research Applications
3-(3-N,N-Dimethylsulfamoylphenyl)-5-hydroxybenzoic acid, 95% has been studied for its potential applications in scientific research. It has been found to be useful in the study of protein-protein interactions, enzyme kinetics, and drug-target interactions. 3-(3-N,N-Dimethylsulfamoylphenyl)-5-hydroxybenzoic acid, 95% has also been used as an inhibitor of the enzyme phospholipase A2, which is involved in the metabolism of phospholipids. Furthermore, 3-(3-N,N-Dimethylsulfamoylphenyl)-5-hydroxybenzoic acid, 95% has been studied for its potential applications in the field of cancer research, as it has been found to be an effective inhibitor of the enzyme 5-lipoxygenase, which is involved in the metabolism of fatty acids.
Mechanism of Action
The mechanism of action of 3-(3-N,N-Dimethylsulfamoylphenyl)-5-hydroxybenzoic acid, 95% is not fully understood. However, it is believed that 3-(3-N,N-Dimethylsulfamoylphenyl)-5-hydroxybenzoic acid, 95% acts as an inhibitor of the enzyme phospholipase A2, which is involved in the metabolism of phospholipids. Additionally, 3-(3-N,N-Dimethylsulfamoylphenyl)-5-hydroxybenzoic acid, 95% has been found to be an effective inhibitor of the enzyme 5-lipoxygenase, which is involved in the metabolism of fatty acids.
Biochemical and Physiological Effects
3-(3-N,N-Dimethylsulfamoylphenyl)-5-hydroxybenzoic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of phospholipase A2, which is involved in the metabolism of phospholipids. Additionally, 3-(3-N,N-Dimethylsulfamoylphenyl)-5-hydroxybenzoic acid, 95% has been found to be an effective inhibitor of the enzyme 5-lipoxygenase, which is involved in the metabolism of fatty acids. Furthermore, 3-(3-N,N-Dimethylsulfamoylphenyl)-5-hydroxybenzoic acid, 95% has been found to have anti-inflammatory and anti-oxidative properties, and it has been found to be effective in the treatment of certain types of cancers.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(3-N,N-Dimethylsulfamoylphenyl)-5-hydroxybenzoic acid, 95% for laboratory experiments is its high purity (95%). Additionally, 3-(3-N,N-Dimethylsulfamoylphenyl)-5-hydroxybenzoic acid, 95% is relatively easy to synthesize and is relatively inexpensive. The main limitation of using 3-(3-N,N-Dimethylsulfamoylphenyl)-5-hydroxybenzoic acid, 95% for laboratory experiments is that its mechanism of action is still not fully understood, which may limit its potential applications in certain areas of research.
Future Directions
There are a number of potential future directions for 3-(3-N,N-Dimethylsulfamoylphenyl)-5-hydroxybenzoic acid, 95%. These include further research into its mechanism of action, potential applications in drug-target interactions, and potential applications in the field of cancer research. Additionally, further research could be conducted into the potential biochemical and physiological effects of 3-(3-N,N-Dimethylsulfamoylphenyl)-5-hydroxybenzoic acid, 95%. Finally, further research could be conducted into the potential advantages and limitations of using 3-(3-N,N-Dimethylsulfamoylphenyl)-5-hydroxybenzoic acid, 95% for laboratory experiments.
Synthesis Methods
3-(3-N,N-Dimethylsulfamoylphenyl)-5-hydroxybenzoic acid, 95% can be synthesized by a two-step process. The first step involves the conversion of 3-hydroxybenzoic acid to 3-methylsulfamoylbenzoic acid with the help of a methylsulfamoyl chloride reagent. The second step involves the conversion of 3-methylsulfamoylbenzoic acid to 3-(3-N,N-Dimethylsulfamoylphenyl)-5-hydroxybenzoic acid, 95% with the help of a dimethylsulfamoyl chloride reagent. This process yields 3-(3-N,N-Dimethylsulfamoylphenyl)-5-hydroxybenzoic acid, 95% with a purity of 95%.
properties
IUPAC Name |
3-[3-(dimethylsulfamoyl)phenyl]-5-hydroxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO5S/c1-16(2)22(20,21)14-5-3-4-10(9-14)11-6-12(15(18)19)8-13(17)7-11/h3-9,17H,1-2H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QFTDJGOHUIURRD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=CC(=C1)C2=CC(=CC(=C2)O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-N,N-Dimethylsulfamoylphenyl)-5-hydroxybenzoic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
